Cas no 1608-45-3 (4-chloro-1,2-diiodobenzene)

4-chloro-1,2-diiodobenzene structure
4-chloro-1,2-diiodobenzene structure
Product Name:4-chloro-1,2-diiodobenzene
CAS No:1608-45-3
MF:C6H3ClI2
MW:364.349965333939
CID:1340330
PubChem ID:15716689
Update Time:2025-04-20

4-chloro-1,2-diiodobenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1,2-diiodobenzene
    • AG-A-73122
    • 1-chloro-3,4-diiodobenzene
    • 1-Chlor-3,4-dijodbenzol
    • CTK0A9877
    • 3,4-Diiodochlorobenzene
    • Benzene, 4-chloro-1,2-diiodo-
    • AS03040
    • 4-Chloro-1,2-diiodobenzol
    • DTXSID50577297
    • 1608-45-3
    • 4-chloro-1,2-diiodobenzene
    • Inchi: 1S/C6H3ClI2/c7-4-1-2-5(8)6(9)3-4/h1-3H
    • InChI Key: WOTDERBDCYWTRX-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=CC=1I)Cl

Computed Properties

  • Exact Mass: 363.80127g/mol
  • Monoisotopic Mass: 363.80127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

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